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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764 Get Quote

C.I. Acid Red 119: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Red 119 is a synthetic disazo dye that sees primary application in the dyeing of

textiles, leather, and paper.[1] In the biomedical field, it is also recognized for its use as a

biological stain. This technical guide provides a detailed overview of C.I. Acid Red 119,

including its various synonyms and alternative names, key chemical and physical properties,

and a representative protocol for its application in histological staining. It is important to note

that while the toxicological effects of this dye have been a subject of study, particularly in the

context of its bioremediation, there is no information available in the current scientific literature

linking C.I. Acid Red 119 to specific cellular signaling pathways.

Synonyms and Alternative Names
C.I. Acid Red 119 is known by a multitude of synonyms and trade names, which can often be a

source of confusion in research and application. The following table provides a comprehensive

list of these alternative designations.
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Primary Designations Synonyms & Trade Names

C.I. Acid Red 119 Acid Maroon LFS

C.I. 262085 Acid Milling Bordeaux C

CAS No: 12220-20-1 Acid Red 119 125%

CAS No: 70210-06-9 Acid Red No 11

Acid Red V Airedale Red Brown VBM

Weak Acid Red Brown V Akacid Bordeaux S 125%

Alto Milling Red Brown V 100%

Aminyl Red Brown F-VL

Best Acid Milling Red Brown V

Chenitan Maroon V

Doracid Red Brown V

Everacid Red Brown N-V

Haricid Maroon V 150%

Intrapel Bordeaux F-

Chemical and Physical Properties
A summary of the key quantitative data for C.I. Acid Red 119 is presented in the table below

for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1196764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃₁H₂₅N₅Na₂O₆S₂ [1]

Molecular Weight 637.67 g/mol [1]

C.I. Number 262085 [1]

CAS Numbers 12220-20-1, 70210-06-9 [1]

Solubility Soluble in water.

Appearance Red powder.

Experimental Protocol: Histological Staining
While a specific, validated protocol for C.I. Acid Red 119 as a histological stain is not readily

available in the literature, the following procedure is adapted from standard protocols for acid

dyes and can serve as a starting point for methodology development. Acid dyes, being anionic,

stain basic components of the cell, primarily proteins in the cytoplasm, muscle, and connective

tissue.

I. Materials

C.I. Acid Red 119 powder

Distilled water

Glacial acetic acid

Paraffin-embedded tissue sections on slides

Xylene

Ethanol (100%, 95%, 70%)

Hematoxylin (e.g., Harris's or Mayer's)

Acid alcohol (1% HCl in 70% ethanol)
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Scott's tap water substitute or other bluing agent

Mounting medium

II. Preparation of Staining Solution

Stock Solution (1% w/v): Dissolve 1 g of C.I. Acid Red 119 powder in 100 mL of distilled

water.

Working Solution (0.5% w/v): Dilute the stock solution 1:1 with distilled water. Add 0.5 mL of

glacial acetic acid per 100 mL of working solution to achieve an acidic pH, which enhances

staining.

III. Staining Procedure

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer through two changes of 100% ethanol for 3 minutes each.

Transfer through two changes of 95% ethanol for 3 minutes each.

Hydrate in 70% ethanol for 3 minutes.

Rinse in running tap water.

Nuclear Staining:

Immerse in a filtered hematoxylin solution for 5-10 minutes.

Rinse in running tap water.

Differentiate briefly in acid alcohol (1-3 seconds).

Wash in running tap water.

Blue the sections in Scott's tap water substitute or an equivalent for 1-2 minutes.
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Wash in running tap water.

Counterstaining with C.I. Acid Red 119:

Immerse slides in the 0.5% C.I. Acid Red 119 working solution for 3-5 minutes. The

optimal time may need to be determined empirically.

Briefly rinse in distilled water to remove excess stain.

Dehydration and Mounting:

Dehydrate through graded alcohols: 95% ethanol (2 changes, 1 minute each) and 100%

ethanol (2 changes, 1 minute each).

Clear in two changes of xylene for 3 minutes each.

Mount with a permanent mounting medium.

IV. Expected Results

Nuclei: Blue/Purple

Cytoplasm, Muscle, Keratin: Shades of red

Collagen: May stain a lighter shade of red or remain unstained, depending on the tissue and

differentiation.

Logical Workflow for Histological Staining
The following diagram illustrates the sequential steps involved in the histological staining

protocol using C.I. Acid Red 119.
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Fig. 1: Histological staining workflow with C.I. Acid Red 119.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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